Cas no 1263277-64-0 (2-Chloro-4-cyano-n-methylbenzene-1-sulfonamide)

• Product Name: 2-Chloro-4-cyano-n-methylbenzene-1-sulfonamide
• CAS No: 1263277-64-0
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 5708043
• PubChem ID: 89500410
• Update Time: 2026-03-11

2-Chloro-4-cyano-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-CYANO-N-METHYLBENZENE-1-SULFONAMIDE
• EN300-1453663
• 1263277-64-0
• 2-Chloro-4-cyano-N-methyl-benzenesulfonamide
• MFCD18426230
• 2-Chloro-4-cyano-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H7ClN2O2S/c1-11-14(12,13)8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
• InChI Key： CCOFBSBDGFHIEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1S(NC)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-Chloro-4-cyano-n-methylbenzene-1-sulfonamide

Introduction to 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide (CAS No. 1263277-64-0)

2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide (CAS No. 1263277-64-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, materials science, and synthetic chemistry. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide.

The molecular formula of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide is C₉H₈ClN₂O₂S, and its molecular weight is approximately 235.7 g/mol. The compound consists of a benzene ring substituted with a chloro group at the 2-position, a cyano group at the 4-position, and an N-methylsulfonamide group at the 1-position. These functional groups contribute to the compound's unique chemical and physical properties.

Synthesis of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide: The synthesis of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide can be achieved through various routes, depending on the desired yield and purity. One common method involves the reaction of 2-chloro-4-cyanobenzenesulfonyl chloride with methylamine in an appropriate solvent. This reaction typically proceeds under mild conditions and yields the desired product in good purity. Another approach involves the sulfonation of 2-chloro-4-cyanobenzene followed by N-methylation using methylamine or a suitable methylating agent.

Chemical Properties: 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide exhibits several notable chemical properties that make it a valuable intermediate in organic synthesis. The presence of the cyano group imparts high reactivity and versatility in forming various functional groups through subsequent reactions such as hydrolysis, reduction, and substitution. The chloro group can be readily substituted with other nucleophiles, making it useful in synthetic transformations. Additionally, the N-methylsulfonamide group provides polarity and solubility characteristics that are advantageous in both solution-phase and solid-state reactions.

Biological Activities: Recent studies have explored the biological activities of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide, revealing its potential as a lead compound in drug discovery. One area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can inhibit certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. Furthermore, preliminary studies have indicated that 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide exhibits anti-inflammatory properties by modulating cytokine production and immune cell activation.

Clinical Applications: While still in the early stages of development, 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide shows promise as a therapeutic agent for various diseases. Its ability to target specific enzymes and pathways makes it a potential candidate for treating conditions such as cancer, arthritis, and other inflammatory disorders. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Mechanism of Action: The mechanism of action of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to inhibit specific kinases involved in cell signaling pathways, thereby disrupting abnormal cell growth and proliferation. Additionally, it may modulate immune responses by interfering with cytokine production and immune cell activation.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development and use of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Ongoing research aims to optimize its safety profile through structural modifications and dosing strategies.

FUTURE DIRECTIONS:

The future of 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide looks promising as researchers continue to explore its potential applications in various fields. Advances in synthetic methods will likely lead to more efficient and cost-effective production processes, making it more accessible for large-scale applications. Additionally, ongoing clinical trials will provide valuable insights into its safety and efficacy as a therapeutic agent.

In conclusion, 2-Chloro-4-cyano-N-methylbenzene-1-sulfonamide (CAS No. 1263277-64-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.